Bacosine
Bacosine
Bacosine is a natural product found in Bacopa monnieri with data available.
Brand Name:
Vulcanchem
CAS No.:
198014-94-7
VCID:
VC0149978
InChI:
InChI=1S/C30H48O3/c1-18(2)19-10-13-27(5)16-17-30(25(32)33)20(24(19)27)8-9-22-28(6)14-12-23(31)26(3,4)21(28)11-15-29(22,30)7/h19-24,31H,1,8-17H2,2-7H3,(H,32,33)/t19-,20+,21-,22+,23+,24+,27+,28-,29+,30+/m0/s1
SMILES:
CC(=C)C1CCC2(C1C3CCC4C5(CCC(C(C5CCC4(C3(CC2)C(=O)O)C)(C)C)O)C)C
Molecular Formula:
C30H48O3
Molecular Weight:
456.711
Bacosine
CAS No.: 198014-94-7
Cat. No.: VC0149978
Molecular Formula: C30H48O3
Molecular Weight: 456.711
* For research use only. Not for human or veterinary use.
Specification
| Description | Bacosine is a natural product found in Bacopa monnieri with data available. |
|---|---|
| CAS No. | 198014-94-7 |
| Molecular Formula | C30H48O3 |
| Molecular Weight | 456.711 |
| IUPAC Name | (1R,3aR,5aS,5bR,7aR,9R,11aR,11bR,13aR,13bR)-9-hydroxy-3a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-5a-carboxylic acid |
| Standard InChI | InChI=1S/C30H48O3/c1-18(2)19-10-13-27(5)16-17-30(25(32)33)20(24(19)27)8-9-22-28(6)14-12-23(31)26(3,4)21(28)11-15-29(22,30)7/h19-24,31H,1,8-17H2,2-7H3,(H,32,33)/t19-,20+,21-,22+,23+,24+,27+,28-,29+,30+/m0/s1 |
| Standard InChI Key | CLOUCVRNYSHRCF-CHVGUTEKSA-N |
| SMILES | CC(=C)C1CCC2(C1C3CCC4C5(CCC(C(C5CCC4(C3(CC2)C(=O)O)C)(C)C)O)C)C |
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